4-Bromo-2-fluoro-3-(trifluoromethoxy)aniline

• CAS No.: 1433280-65-9
• Molecular Formula: C7H4BrF4NO
• Molecular Weight: 274.01 g/mol
• IUPAC Name: 4-bromo-2-fluoro-3-(trifluoromethoxy)aniline
• InChI: InChI=1S/C7H4BrF4NO/c8-3-1-2-4(13)5(9)6(3)14-7(10,11)12/h1-2H,13H2
• InChI Key: GBZLLLBFZOHRHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1N)F)OC(F)(F)F)Br

Description

4-Bromo-2-fluoro-3-(trifluoromethoxy)aniline is a useful research compound. Its molecular formula is C7H4BrF4NO and its molecular weight is 274.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-fluoro-3-(trifluoromethoxy)aniline (1.0 g, 5.13 mmol) dissolved in DMF (2 mL) at 0° C. was slowly added a solution of cold N-bromosuccinimide (0.91 g, 5.13 mmol) dissolved in DMF (6 mL) over 5 min. The reaction mixture was stirred at 0° C. for 1 h, extracted with EtOAc (125 mL) and washed with water (3×25 mL). The combined aqueous layers were extracted with EtOAc (75 mL). The combined organic layers were washed with brine (25 mL), dried over sodium sulfate, filtered, and concentrated to produce the title compound as a dark colored liquid (1.27 g, 90% yield). (m/z): [M+H]+ calcd for C7H4BrF4NO 273.94. found 273.8.